Cas no 2338824-41-0 (3-{4-(5-aminopentyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione)

• Product Name: 3-{4-(5-aminopentyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione
• CAS No: 2338824-41-0
• MF: C₁₈H₂₅ClN₄O₃
• MW: 380.869103193283
• MDL: MFCD32063486
• CID: 5305935
• PubChem ID: 150111633
• Update Time: 2025-07-25

3-{4-(5-aminopentyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-[7-(5-aminopentylamino)-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione;hydrochloride
• 3-{4-(5-aminopentyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione

• MDL： MFCD32063486
• Inchi： 1S/C18H24N4O3.ClH/c19-9-2-1-3-10-20-14-6-4-5-12-13(14)11-22(18(12)25)15-7-8-16(23)21-17(15)24;/h4-6,15,20H,1-3,7-11,19H2,(H,21,23,24);1H
• InChI Key： HEWGHTNLMMMQCY-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=C(C=2CN1C1C(NC(CC1)=O)=O)NCCCCCN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 525
• Topological Polar Surface Area: 105

Additional information on 3-{4-(5-aminopentyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione

Research Brief on 3-{4-(5-aminopentyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione (CAS: 2338824-41-0)

Recent studies have highlighted the growing interest in the compound 3-{4-(5-aminopentyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione (CAS: 2338824-41-0) as a potential therapeutic agent in the field of chemical biology and medicine. This molecule, characterized by its unique isoindolinone and piperidine-2,6-dione scaffold, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions and targeted protein degradation. The following research brief synthesizes the latest findings and developments related to this compound.

The primary focus of recent research has been on elucidating the mechanism of action of 2338824-41-0, particularly its role as a proteolysis-targeting chimera (PROTAC) or molecular glue degrader. PROTACs are bifunctional molecules designed to recruit E3 ubiquitin ligases to target proteins, leading to their ubiquitination and subsequent degradation by the proteasome. Preliminary in vitro studies have shown that 2338824-41-0 effectively induces the degradation of specific oncogenic proteins, suggesting its potential application in cancer therapy. The compound's ability to selectively target proteins involved in cell proliferation and survival has garnered significant attention from both academic and industrial researchers.

Structural-activity relationship (SAR) studies have further explored the optimization of 2338824-41-0 for enhanced potency and selectivity. Modifications to the aminopentyl linker and the isoindolinone moiety have been investigated to improve binding affinity to E3 ligases and target proteins. Computational modeling and X-ray crystallography have provided insights into the compound's binding mode, facilitating the design of next-generation derivatives with improved pharmacokinetic properties. These advancements underscore the compound's versatility as a scaffold for drug development.

In vivo studies have also been conducted to evaluate the therapeutic efficacy and safety profile of 2338824-41-0. Animal models of hematologic malignancies and solid tumors have demonstrated dose-dependent tumor regression with minimal off-target effects. Pharmacokinetic analyses revealed favorable bioavailability and tissue distribution, supporting its potential as a clinical candidate. However, challenges such as metabolic stability and potential immunogenicity remain to be addressed in future studies.

Beyond oncology, emerging research has explored the application of 2338824-41-0 in neurodegenerative diseases and inflammatory disorders. Its ability to degrade pathogenic proteins implicated in Alzheimer's disease and Parkinson's disease has opened new avenues for therapeutic intervention. Additionally, the compound's anti-inflammatory properties, mediated through the modulation of NF-κB signaling, have been investigated in preclinical models of autoimmune diseases.

In conclusion, 3-{4-(5-aminopentyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione (CAS: 2338824-41-0) represents a promising multifunctional agent with broad therapeutic potential. Continued research efforts are warranted to fully elucidate its mechanisms, optimize its properties, and translate its benefits into clinical applications. The compound's unique chemical structure and biological activities position it as a valuable tool for both basic research and drug discovery in the chemical biology and pharmaceutical industries.